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The Industrial Merit of 11-Aminoundecanoic
Acid: A Cost-Benefit Analysis
A comprehensive guide for researchers, scientists, and drug development professionals on the

industrial applications, performance, and economic viability of 11-aminoundecanoic acid and

its derivatives, primarily focusing on Polyamide 11 (Nylon 11) in comparison to its alternatives.

11-aminoundecanoic acid, a bio-based monomer derived from castor oil, serves as the

cornerstone for the production of Polyamide 11 (PA 11), a high-performance bioplastic.[1][2][3]

[4] This guide provides a detailed cost-benefit analysis of utilizing 11-aminoundecanoic acid
in industrial applications by comparing the performance of PA 11 against its primary petroleum-

based competitor, Polyamide 12 (PA 12), as well as other common polyamides like PA 6 and

PA 66.

Cost-Benefit Analysis: The Economic and
Environmental Equation
The decision to use 11-aminoundecanoic acid in industrial applications is a trade-off between

its higher cost and the unique performance advantages and environmental benefits it offers.

Cost Factors:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b556864?utm_src=pdf-interest
https://www.benchchem.com/product/b556864?utm_src=pdf-body
https://www.benchchem.com/product/b556864?utm_src=pdf-body
https://www.wanhan-plastic.com/Nylon-11-vs-Nylon-12-A-Comparative-Analysis-of-Performance-and-Applications.html
https://www.tuntunplastic.com/news/pa11-vs-pa12.html
https://biobiz.in/bio-ri-128/
https://www.soci.org/chemistry-and-industry/cni-data/2010/20/polymers-from-beans
https://www.benchchem.com/product/b556864?utm_src=pdf-body
https://www.benchchem.com/product/b556864?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Raw Material Price: 11-aminoundecanoic acid is generally more expensive than the raw

materials for petroleum-based polyamides.[5][6] Prices for technical grade 11-
aminoundecanoic acid can be found in the range of ₹5000/kg (approximately $60/kg) in

some markets, though prices vary with purity and supplier.[7] In contrast, the raw materials

for PA 6 and PA 66, such as caprolactam and adipic acid, are derived from the petrochemical

industry and their prices are subject to the volatility of crude oil prices.[8][9]

Polymer Price: Consequently, PA 11 is on average 30% more expensive than PA 12.[6] The

price of PA 12 can range from approximately $45 to $89 per kilogram, depending on the

quantity and supplier.[10][11] Prices for PA 6 are generally lower, ranging from approximately

$1.32/kg to $2.47/kg, while PA 66 is priced higher than PA 6, at around $3.80 to $4.30 per

kg.[8][12]

Benefits:

Bio-Based Origin: PA 11 is derived from a renewable resource, castor oil, giving it a

significantly lower carbon footprint compared to petroleum-based nylons.[1][2][3] This makes

it an attractive option for companies focused on sustainability.

Performance Advantages: In many applications, the superior flexibility, impact resistance,

and durability of PA 11 can lead to longer product life and reduced replacement costs,

offsetting the higher initial material cost.[5][6][13]

Market Demand: There is a growing market for bio-based and sustainable materials, which

can enhance the marketability of products made from PA 11.[4] The global market for Nylon

11 was estimated at around $0.65 billion in 2024 and is projected to grow, indicating a strong

demand.[3]

Performance Comparison: Polyamide 11 vs.
Alternatives
The primary industrial application of 11-aminoundecanoic acid is the synthesis of Polyamide

11. Its performance is best understood in comparison to its closest competitor, Polyamide 12,

and other widely used polyamides.
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PA 11 is known for its excellent flexibility and impact resistance, particularly at low

temperatures.[1][5] In contrast, PA 12 is generally more rigid and offers higher tensile strength.

[1][5][13]

Property
Test
Standard

Polyamide
11 (PA 11)

Polyamide
12 (PA 12)

Polyamide
6 (PA 6)

Polyamide
66 (PA 66)

Tensile

Strength

(MPa)

ASTM D638 47 - 50[5]

3,500 - 7,500

psi (~24 - 52

MPa)[14]

~52[15] High

Tensile

Modulus

(MPa)

ASTM D638
1600 -

1800[5]
- - -

Elongation at

Break (%)
ASTM D638 11 - 40[5] 300 - 370[14] - -

Flexural

Modulus (psi)
ASTM D790 -

47,000 -

70,000[14]
- -

Notched Izod

Impact (ft-

lb/in)

ASTM D256 No Break[14] No Break[14] - -

Thermal Properties
PA 12 generally exhibits slightly better heat resistance at higher loads, while PA 11 shows

better resilience in low-temperature environments.[5]
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Property Test Standard
Polyamide 11 (PA
11)

Polyamide 12 (PA
12)

Melting Point (°C) DSC 185 - 193[14] 170 - 178[14]

Heat Deflection

Temperature @ 0.45

MPa (°C)

ASTM D648 185[5] 135[14]

Heat Deflection

Temperature @ 1.82

MPa (°C)

ASTM D648 47[5] 48[14]

Water Absorption
PA 12 has a distinct advantage in applications where dimensional stability in humid

environments is critical, due to its significantly lower water absorption rate compared to PA 11.

[2][6][13]

Property Test Standard
Polyamide 11 (PA
11)

Polyamide 12 (PA
12)

Water Absorption, 24

hrs (%)
ASTM D570 0.8 - 1.6[2][6][16] 0.5[2][6]

Chemical Resistance
Both PA 11 and PA 12 offer good resistance to a range of chemicals. PA 11 shows excellent

resistance to hydrocarbons, alcohols, and detergents, while PA 12 is particularly resistant to

oils, hydraulic fluids, and solvents.[2][6][17]
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Chemical Agent Polyamide 11 (PA 11) Polyamide 12 (PA 12)

Hydrocarbons Excellent[17] Good

Alcohols Excellent[17] Good

Ketones Good[2] Good

Aldehydes Good[2] Good

Oils Excellent[2] Excellent[17]

Fuels Excellent Excellent[17]

Hydraulic Fluids Good Excellent[17]

Grease Excellent Excellent[17]

Salt Water Excellent Excellent

Solvents Good Excellent[17]

Acids Limited Limited

Bases Good Good

UV Resistance Superior[6] Good

Experimental Protocols
The data presented in the comparison tables are derived from standardized testing

methodologies. Below are summaries of the key experimental protocols.

Mechanical Testing
Tensile Properties (ASTM D638): This test determines the ultimate tensile strength, tensile

modulus, and elongation at break of a material. A dumbbell-shaped specimen is pulled at a

constant rate of speed until it fractures. The force and displacement are recorded to calculate

the material's properties.

Flexural Properties (ASTM D790): This test measures the flexural strength and modulus of a

material. A rectangular specimen is supported at both ends and a load is applied to the

center until it breaks or reaches a specified deflection.
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Notched Izod Impact (ASTM D256): This test evaluates the impact resistance of a material. A

notched specimen is held in a cantilevered position and struck by a swinging pendulum. The

energy absorbed to break the specimen is measured.

Thermal Testing
Heat Deflection Temperature (ASTM D648): This test determines the temperature at which a

material deforms under a specified load.[15][18] A standard test bar is subjected to a

constant flexural stress while the temperature is increased at a uniform rate. The

temperature at which the bar deflects a specified distance is the heat deflection temperature.

[15]

Water Absorption Testing
Water Absorption (ASTM D570): This test measures the amount of water absorbed by a

plastic specimen when immersed in water for a specific time and at a controlled temperature.

[16][19] The percentage increase in weight is calculated after the immersion period.[16]

Chemical Resistance Testing
Chemical Resistance (ASTM D543): This practice evaluates the resistance of plastics to

chemical reagents.[20] The test involves immersing specimens in the chemical for a

specified time and temperature, followed by an evaluation of changes in weight, dimensions,

appearance, and mechanical properties.

Visualizing the Process and Logic
To better understand the context of 11-aminoundecanoic acid's industrial use, the following

diagrams illustrate the synthesis pathway from its natural source and the logical flow of material

selection.

Natural Source & Extraction Chemical Synthesis Polymerization

Castor Beans Castor Oil
Cold Pressing

Ricinoleic Acid 10-Undecenoic Acid
Pyrolysis

11-Bromoundecanoic Acid
Hydrobromination

11-Aminoundecanoic Acid
Amination

Polyamide 11 (Nylon 11)Polycondensation
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Caption: Synthesis of Polyamide 11 from Castor Beans.

Application Requirements

Material Evaluation
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- Mechanical Stress
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- Sustainability Goals
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No
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Caption: Decision workflow for selecting a polyamide material.

Conclusion
11-aminoundecanoic acid, through its polymerization to Polyamide 11, presents a compelling

case for a high-performance, sustainable alternative to traditional petroleum-based plastics.

While the initial cost is higher, the long-term benefits of superior durability in certain

applications, coupled with its bio-based origin, make it a strong candidate for industries seeking

to innovate and reduce their environmental impact. The choice between PA 11 and its

alternatives ultimately depends on a thorough evaluation of the specific performance

requirements, cost constraints, and sustainability goals of the intended application. This guide

provides the foundational data and framework to aid researchers and professionals in making

that informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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